Cas no 105678-25-9 (tert-Butyl Propylcarbamate)

tert-Butyl Propylcarbamate structure
tert-Butyl Propylcarbamate structure
Product Name:tert-Butyl Propylcarbamate
CAS No:105678-25-9
MF:C8H17NO2
MW:159.2260825634
MDL:MFCD20763435
CID:126803
PubChem ID:14221814
Update Time:2025-08-05

tert-Butyl Propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-propyl-, 1,1-dimethylethyl ester
    • Carbamic acid, propyl-, 1,1-dimethylethyl ester (9CI)
    • N-Boc-propylamine
    • tert-butyl N-propylcarbamate
    • (3-amino-propyl)-tert-butyl ester carbamic acid
    • ACMC-20m8r3
    • AG-D-19455
    • AGN-PC-000R78
    • Carbamic acid, propyl-, 1,1-dimethylethyl ester
    • Carbamicacid, propyl-, 1,1-dimethylethyl este
    • CTK4A4016
    • N-(tert-butoxycarbonyl)propylamine
    • N-tert-butoxycarbonyl-ethylmethylamine
    • propylcarbamic acid tert-butyl ester
    • PROPYL-CARBAMIC ACID TERT-BUTYL ESTER
    • tert-butyl propylcarbamate
    • tert-Butylpropylcarbamate
    • 105678-25-9
    • AKOS012456138
    • DTXSID70557576
    • SCHEMBL61208
    • CS-0335500
    • t-Butyl propylcarbamate
    • MFCD20763435
    • DB-343831
    • tert-Butyl Propylcarbamate
    • MDL: MFCD20763435
    • Inchi: 1S/C8H17NO2/c1-5-6-9-7(10)11-8(2,3)4/h5-6H2,1-4H3,(H,9,10)
    • InChI Key: VBUWHAJDOUIJMV-UHFFFAOYSA-N
    • SMILES: O(C(NCCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 41.82000
  • LogP: 2.12550

tert-Butyl Propylcarbamate Security Information

tert-Butyl Propylcarbamate Pricemore >>

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